Cas no 1486148-56-4 (3-(3-fluorophenyl)methylazetidin-3-ol)

• Product Name: 3-(3-fluorophenyl)methylazetidin-3-ol
• CAS No: 1486148-56-4
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5795974
• PubChem ID: 65918607
• Update Time: 2025-10-30

3-(3-fluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-[(3-fluorophenyl)methyl]-
• 3-(3-Fluorobenzyl)azetidin-3-ol
• 3-(3-fluorophenyl)methylazetidin-3-ol

• Inchi： 1S/C10H12FNO/c11-9-3-1-2-8(4-9)5-10(13)6-12-7-10/h1-4,12-13H,5-7H2
• InChI Key： XQLBZBZJWOIVOE-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CC(F)=C2)(O)C1

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 298.9±20.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-fluorophenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(3-fluorophenyl)methylazetidin-3-ol (CAS No. 1486148-56-4): Properties, Applications, and Industry Insights

The compound 3-(3-fluorophenyl)methylazetidin-3-ol (CAS No. 1486148-56-4) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a fluorophenyl group with an azetidin-3-ol core, making it a versatile intermediate for drug discovery and material science. Its CAS number 1486148-56-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global databases.

In recent years, the demand for fluorinated compounds like 3-(3-fluorophenyl)methylazetidin-3-ol has surged, driven by their enhanced bioavailability and metabolic stability in drug development. The presence of the fluorine atom in the phenyl ring is a strategic modification often employed to improve binding affinity and pharmacokinetic properties. This aligns with the growing trend of fluorine-based pharmaceuticals, a topic frequently searched in academic and industrial circles. Researchers are particularly interested in how such compounds can address challenges in CNS drug delivery and enzyme inhibition, two hot topics in modern medicinal chemistry.

The synthesis of CAS 1486148-56-4 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity, a requirement emphasized in recent GMP compliance discussions. The compound’s azetidine ring also sparks interest due to its conformational rigidity, which is valuable in designing targeted therapeutics—a keyword frequently associated with cancer and neurodegenerative disease research.

From an industrial perspective, 3-(3-fluorophenyl)methylazetidin-3-ol is often explored as a building block for small-molecule inhibitors, particularly in kinase and protease research. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its utility, a point highlighted in recent patent filings and green chemistry initiatives. Environmental sustainability in synthesis methods is another trending focus, with searches for solvent-free reactions and catalytic efficiency rising among chemists.

Safety and handling of 1486148-56-4 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. However, its fluorinated aromatic nature warrants careful disposal considerations, aligning with broader PFAS regulation debates—a highly searched topic in environmental science. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, another area of growing interest in precision medicine forums.

In summary, 3-(3-fluorophenyl)methylazetidin-3-ol (CAS No. 1486148-56-4) represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its applications span from pharmaceutical intermediates to material science, reflecting the compound’s adaptability to evolving research needs. As the scientific community continues to prioritize structure-activity relationships and sustainable synthesis, this compound is poised to remain a focal point in innovation-driven discussions.